Cas no 2228748-60-3 (1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluorocyclopropan-1-amine
• CAS No: 2228748-60-3
• MF: C₁₁H₁₃ClF₂N₂O
• MW: 262.683528661728
• CID: 6122871
• PubChem ID: 165851988
• Update Time: 2025-05-20

1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluorocyclopropan-1-amine
• EN300-1961380
• 2228748-60-3
• 1-[5-chloro-6-(propan-2-yloxy)pyridin-3-yl]-2,2-difluorocyclopropan-1-amine

• Inchi： 1S/C11H13ClF2N2O/c1-6(2)17-9-8(12)3-7(4-16-9)10(15)5-11(10,13)14/h3-4,6H,5,15H2,1-2H3
• InChI Key： LVADEMSMNXRMNI-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C1(CC1(F)F)N)OC(C)C

Computed Properties

• Exact Mass: 262.0684471g/mol
• Monoisotopic Mass: 262.0684471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluorocyclopropan-1-amine

1-5-Chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluorocyclopropan-1-amine: A Comprehensive Overview

The compound with CAS No. 2228748-60-3, known as 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluorocyclopropan-1-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with a chloro group at position 5 and a propan-2-yloxy group at position 6, along with a cyclopropane ring containing two fluorine atoms at positions 2 and 3. The presence of these functional groups endows the molecule with distinctive chemical properties and potential applications in drug design.

Recent studies have highlighted the importance of cyclopropane rings in medicinal chemistry due to their ability to induce steric strain, which can enhance molecular interactions with biological targets. In the case of 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluorocyclopropan-1-amine, the cyclopropane moiety is further modified with fluorine atoms, which are known to enhance lipophilicity and improve pharmacokinetic profiles. This makes the compound an attractive candidate for exploring novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the chloro and propan-2-yloxy groups is followed by coupling reactions to attach the cyclopropane ring. Researchers have employed various strategies, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, to achieve high yields and purity. These methods have been optimized based on recent advancements in catalytic chemistry, ensuring scalability for potential industrial applications.

One of the most promising applications of 1-5-chloro-6-(propan-2-yloxy)pyridin-3-yl-2,2-difluorocyclopropane lies in its potential as a building block for drug discovery programs targeting G-protein coupled receptors (GPCRs). The combination of a pyridine ring and a fluorinated cyclopropane provides a versatile platform for modulating receptor activity. Preclinical studies have demonstrated that analogs of this compound exhibit potent agonistic or antagonistic effects on specific GPCRs, making them valuable tools for understanding disease mechanisms and developing new treatments.

In addition to its pharmacological relevance, this compound has also been studied for its environmental fate and toxicity. Recent research has focused on assessing its biodegradability under various conditions and evaluating its potential impact on aquatic ecosystems. These studies are crucial for ensuring that any future commercialization efforts adhere to regulatory requirements and promote sustainable practices.

The development of 1-(5-chloro-pyridinyl)-cyclopropylamine derivatives has also inspired investigations into their use as agrochemicals. Due to their unique physicochemical properties, these compounds have shown promise as herbicides or fungicides. Field trials conducted under controlled conditions have indicated favorable efficacy against target pests while maintaining low toxicity profiles towards non-target organisms.

From a structural perspective, the pyridinyl-cyclopropylamine core represents an intriguing scaffold for further modification. Chemists have explored substituent effects on both the pyridine and cyclopropane rings to optimize biological activity. For instance, variations in halogen substitution patterns or side chain lengths have been shown to significantly influence binding affinity and selectivity towards specific molecular targets.

Moreover, computational modeling techniques such as molecular docking and quantum mechanics calculations have played a pivotal role in understanding the interactions between 1-(5-chloro-pyridinyl)-cyclopropylamine derivatives and their biological targets. These studies provide valuable insights into the design of more potent and selective compounds, accelerating the drug discovery process.

In summary, 1-(5-chloro-pyridinyl)-cyclopropylamine derivatives represent a class of compounds with immense potential across multiple industries. Their unique chemical structure, combined with advancements in synthetic methodologies and biological evaluation techniques, positions them as key players in future research endeavors. As ongoing studies continue to uncover new applications and optimize their properties, this compound will undoubtedly remain at the forefront of chemical innovation.